Cas no 2137035-61-9 (tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate
• CAS No: 2137035-61-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5765934
• PubChem ID: 165464636
• Update Time: 2025-11-01

tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-798755
• 2137035-61-9
• tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate

• Inchi： 1S/C13H21NO4/c1-5-10(11(15)9-6-7-17-8-9)14-12(16)18-13(2,3)4/h8,10H,5-7H2,1-4H3,(H,14,16)/t10-/m0/s1
• InChI Key： KKLMGIBYITYELW-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(C1=COCC1)=O)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate

Research Brief on tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate (CAS: 2137035-61-9)

The compound tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate (CAS: 2137035-61-9) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the dihydrofuran ring and the tert-butyl carbamate group, make it a versatile building block for the development of protease inhibitors and other enzyme-targeting drugs. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and microwave-assisted reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that derivatives of tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate exhibit promising activity against a range of biological targets. Notably, these compounds have shown inhibitory effects on specific proteases involved in inflammatory and oncogenic pathways. The mechanism of action appears to involve the disruption of protein-protein interactions, leading to the modulation of key cellular processes.

Further investigations into the pharmacokinetic and pharmacodynamic properties of tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate are underway. Preliminary data suggest favorable absorption and distribution profiles, although challenges related to metabolic stability and bioavailability remain to be addressed. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the therapeutic efficacy of this compound.

The potential applications of tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate extend beyond its immediate use as a drug candidate. Its structural motif is being investigated for the design of chemical probes and imaging agents, which could aid in the study of disease mechanisms and the identification of new therapeutic targets. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-[(2S)-1-(4,5-dihydrofuran-3-yl)-1-oxobutan-2-yl]carbamate represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to elucidate its full potential and address the remaining challenges in its development. The compound's versatility and biological activity underscore its significance in the field of chemical biology and medicinal chemistry.